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Compound of Interest

Compound Name: Methyl 2-phenylpropionate

Cat. No.: B1585151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical properties of Methyl 2-
phenylpropionate. Due to a lack of specific experimental data in the current literature for its

core thermochemical properties, this document outlines established experimental protocols for

determining the enthalpy of formation, heat capacity, and vapor pressure, drawing upon

methodologies applied to structurally similar aromatic esters.

Physicochemical Properties of Methyl 2-
phenylpropionate
Methyl 2-phenylpropionate is a colorless to light yellow liquid. A summary of its known

physical properties is presented below.
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Property Value Reference

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1]

Boiling Point 212.3 °C [1]

Density 1.029 g/cm³

Flash Point 89.3 °C

Refractive Index 1.499

Experimental Protocols for the Determination of
Thermochemical Properties
Detailed experimental methodologies for determining key thermochemical parameters are

described below. These protocols are standard in the field and applicable for the

characterization of Methyl 2-phenylpropionate.

The standard enthalpy of formation of a compound is a fundamental thermochemical property.

For organic compounds like Methyl 2-phenylpropionate, it is typically determined using static-

bomb combustion calorimetry.

Experimental Protocol: Static-Bomb Combustion Calorimetry

Sample Preparation: A precise mass of the liquid sample (Methyl 2-phenylpropionate) is

placed in a crucible within a combustion bomb.

Bomb Assembly: The bomb is sealed and pressurized with a high-purity oxygen atmosphere.

Calorimeter Setup: The bomb is submerged in a known quantity of water in a well-insulated

calorimeter. The initial temperature of the water is recorded with high precision.

Ignition: The sample is ignited via an electrical fuse. The complete combustion of the sample

releases heat, which is transferred to the surrounding water and the bomb, causing a

temperature rise.
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Temperature Measurement: The temperature of the water is monitored until it reaches a

maximum and then begins to cool.

Data Analysis: The heat capacity of the calorimeter system is determined by calibrating with

a substance of known heat of combustion (e.g., benzoic acid). The standard molar enthalpy

of combustion is calculated from the corrected temperature rise and the heat capacity of the

calorimeter.

Calculation of Enthalpy of Formation: The standard molar enthalpy of formation is then

derived from the standard molar enthalpy of combustion using Hess's Law, along with the

known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

A general workflow for this experimental procedure is outlined in the following diagram.
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Workflow for a Combustion Calorimetry Experiment

Sample Preparation:
Precisely weigh the sample

Bomb Assembly:
Seal sample in a bomb with O₂

Calorimeter Setup:
Submerge bomb in water

Temperature Measurement:
Record initial temperature

Ignition:
Ignite the sample

Temperature Monitoring:
Record temperature change

Data Analysis:
Calculate heat of combustion

Final Calculation:
Determine enthalpy of formation

Click to download full resolution via product page

Workflow for a Combustion Calorimetry Experiment
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The heat capacity of a substance is the amount of heat required to raise its temperature by one

degree. For liquids such as Methyl 2-phenylpropionate, Differential Scanning Calorimetry

(DSC) is a widely used technique for its determination.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, accurately weighed sample of Methyl 2-phenylpropionate is

hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell.

Temperature Program: The DSC is programmed to heat the sample and reference pans at a

constant rate over a specified temperature range.

Heat Flow Measurement: The instrument measures the difference in heat flow required to

maintain the sample and reference at the same temperature as they are heated.

Data Analysis: The heat capacity of the sample is calculated by comparing the heat flow

signal of the sample to that of a known standard (e.g., sapphire) run under the same

conditions. The analysis involves subtracting the baseline (empty pan) signal from the

sample signal.

The logical steps for determining heat capacity via DSC are illustrated below.
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Logical Flow for DSC Heat Capacity Measurement

Preparation

Measurement

Analysis

Weigh Sample

Seal in Pan

Run SampleRun Baseline (Empty Pans)

Subtract Baseline from Sample and Standard

Run Standard (e.g., Sapphire)

Calculate Heat Capacity
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Logical Flow for DSC Heat Capacity Measurement

Vapor pressure is a critical property for understanding the volatility of a compound. The

transpiration method is a reliable technique for measuring the vapor pressure of low-volatility

substances like esters at different temperatures. The enthalpy of vaporization can then be

determined from the temperature dependence of the vapor pressure using the Clausius-

Clapeyron equation.

Experimental Protocol: Transpiration Method
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Apparatus Setup: A stream of an inert carrier gas (e.g., nitrogen) is passed at a known and

controlled flow rate through a saturator containing the liquid sample (Methyl 2-
phenylpropionate). The saturator is maintained at a constant temperature.

Saturation: The carrier gas becomes saturated with the vapor of the sample.

Condensation: The gas mixture is then passed through a cold trap where the vaporized

sample condenses.

Quantification: The amount of the condensed sample is determined gravimetrically or by

other analytical methods (e.g., gas chromatography).

Vapor Pressure Calculation: The partial pressure of the sample in the saturated gas stream,

which is equal to its vapor pressure at the saturator temperature, is calculated from the

amount of condensed sample, the total volume of the carrier gas passed, and the ideal gas

law.

Temperature Dependence: The experiment is repeated at several different temperatures.

Enthalpy of Vaporization Calculation: The enthalpy of vaporization is determined from the

slope of the plot of the natural logarithm of the vapor pressure versus the inverse of the

absolute temperature (ln(P) vs. 1/T), as described by the Clausius-Clapeyron equation.

The experimental workflow for the transpiration method is depicted in the following diagram.
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Experimental Workflow of the Transpiration Method

Control Carrier Gas Flow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1585151?utm_src=pdf-custom-synthesis
https://acp.copernicus.org/preprints/9/18375/2009/acpd-9-18375-2009.pdf
https://www.benchchem.com/product/b1585151#thermochemical-properties-of-methyl-2-phenylpropionate
https://www.benchchem.com/product/b1585151#thermochemical-properties-of-methyl-2-phenylpropionate
https://www.benchchem.com/product/b1585151#thermochemical-properties-of-methyl-2-phenylpropionate
https://www.benchchem.com/product/b1585151#thermochemical-properties-of-methyl-2-phenylpropionate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585151?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

